molecular formula C15H11F3N4O2S B2962001 1-(2-hydroxy-2-(thiophen-2-yl)ethyl)-N-(3,4,5-trifluorophenyl)-1H-1,2,3-triazole-4-carboxamide CAS No. 1396764-86-5

1-(2-hydroxy-2-(thiophen-2-yl)ethyl)-N-(3,4,5-trifluorophenyl)-1H-1,2,3-triazole-4-carboxamide

Cat. No. B2962001
CAS RN: 1396764-86-5
M. Wt: 368.33
InChI Key: MHBLQUFIYLUZTM-UHFFFAOYSA-N
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Description

1-(2-hydroxy-2-(thiophen-2-yl)ethyl)-N-(3,4,5-trifluorophenyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C15H11F3N4O2S and its molecular weight is 368.33. The purity is usually 95%.
The exact mass of the compound 1-(2-hydroxy-2-(thiophen-2-yl)ethyl)-N-(3,4,5-trifluorophenyl)-1H-1,2,3-triazole-4-carboxamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Activities

Microwave-Assisted Synthesis and Biological Activities : Compounds with structures incorporating elements such as 1,3-oxazol(idin)e, 5-thioxo-1,2,4-triazole, and 1,3,4-thiadiazole have been synthesized using microwave-assisted methods. Such compounds, including derivatives of penicillanic acid or cephalosporanic acid, have shown promising antimicrobial, antilipase, and antiurease activities, suggesting potential applications in developing new therapeutic agents (Başoğlu et al., 2013).

Antimicrobial Activity of Triazole Derivatives : Novel 1,2,4-triazole derivatives have been synthesized and evaluated for their antimicrobial activities. These compounds exhibit moderate to good activities against various bacterial and fungal strains, indicating their potential as antimicrobial agents (Bektaş et al., 2007).

Antipathogenic and Antifungal Applications

Antipathogenic and Antifungal Properties : Synthesis of acylthioureas and their evaluation for interaction with bacterial cells have shown significant anti-pathogenic activity, especially against strains capable of forming biofilms. This research suggests the potential for developing novel antimicrobial agents with antibiofilm properties (Limban et al., 2011).

Synthesis and Evaluation of Antimicrobial Agents : Research on the synthesis of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates and their antimicrobial activity has contributed to the development of new compounds with potential applications in fighting microbial infections (Spoorthy et al., 2021).

properties

IUPAC Name

1-(2-hydroxy-2-thiophen-2-ylethyl)-N-(3,4,5-trifluorophenyl)triazole-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H11F3N4O2S/c16-9-4-8(5-10(17)14(9)18)19-15(24)11-6-22(21-20-11)7-12(23)13-2-1-3-25-13/h1-6,12,23H,7H2,(H,19,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MHBLQUFIYLUZTM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CSC(=C1)C(CN2C=C(N=N2)C(=O)NC3=CC(=C(C(=C3)F)F)F)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H11F3N4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

368.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(2-hydroxy-2-(thiophen-2-yl)ethyl)-N-(3,4,5-trifluorophenyl)-1H-1,2,3-triazole-4-carboxamide

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